Cas no 2228236-08-4 (O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228236-08-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6128646
• PubChem ID: 165734935
• Update Time: 2025-06-13

O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine
• EN300-1804949
• O-{[1-(6-methoxynaphthalen-2-yl)cyclopropyl]methyl}hydroxylamine
• 2228236-08-4

• Inchi： 1S/C15H17NO2/c1-17-14-5-3-11-8-13(4-2-12(11)9-14)15(6-7-15)10-18-16/h2-5,8-9H,6-7,10,16H2,1H3
• InChI Key： SQPXUXUVTRSXER-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC3C=C(C=CC=3C=2)OC)CC1)N

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine

Research Briefing on O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine (CAS: 2228236-08-4)

O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine (CAS: 2228236-08-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethyl-hydroxylamine moiety and methoxynaphthalene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further preclinical and clinical development.

The synthesis of O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine involves a multi-step process that ensures high yield and purity. Key steps include the formation of the cyclopropylmethyl group and subsequent functionalization with the hydroxylamine moiety. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. The synthetic route has been optimized to facilitate scalable production, which is critical for future pharmaceutical applications.

Recent in vitro studies have demonstrated that O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's selectivity for COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. These findings highlight its potential as a next-generation anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary in vivo studies have revealed that O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine possesses favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. Animal models of inflammation and pain have shown significant reductions in biomarkers of inflammation and pain behavior following administration of the compound. These results support further investigation into its therapeutic efficacy and safety in human clinical trials.

The mechanism of action of O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine is believed to involve the modulation of reactive oxygen species (ROS) and nitric oxide (NO) pathways. By targeting these pathways, the compound may exert cytoprotective effects in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders. Ongoing research aims to elucidate the precise molecular interactions and downstream effects of this compound, which could open new avenues for therapeutic intervention.

Despite its promising attributes, challenges remain in the development of O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine. These include optimizing its formulation to enhance stability and bioavailability, as well as addressing potential off-target effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, O-{1-(6-methoxynaphthalen-2-yl)cyclopropylmethyl}hydroxylamine (CAS: 2228236-08-4) represents a promising candidate for the treatment of inflammatory and oxidative stress-related conditions. Its unique chemical structure, combined with its demonstrated biological activity and pharmacokinetic properties, underscores its potential as a therapeutic agent. Future research should focus on further elucidating its mechanism of action, optimizing its formulation, and evaluating its efficacy and safety in clinical settings. The continued exploration of this compound may yield significant advancements in the field of medicinal chemistry and drug development.